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Compound of Interest

Compound Name: Parathion

Cat. No.: B1678463

An in-depth examination of the solubility characteristics of the organophosphate insecticide
parathion in agueous and organic media, complete with experimental methodologies and
relevant biochemical pathways.

This technical guide provides a comprehensive overview of the solubility of parathion, a potent
organophosphate insecticide, in water and a range of organic solvents. The information is
intended for researchers, scientists, and professionals in drug development and environmental
science who require detailed knowledge of parathion's physicochemical properties. This
document summarizes quantitative solubility data, outlines relevant experimental protocols for
solubility determination, and visualizes key biochemical and analytical workflows.

Quantitative Solubility Data

The solubility of parathion is a critical parameter influencing its environmental fate,
bioavailability, and the methodologies for its extraction and analysis. Parathion is generally
characterized by its low solubility in water and high solubility in many organic solvents.[1] A
summary of its solubility in various solvents is presented below.
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Solvent Solubility Temperature (°C) Reference(s)
Water 11 mg/L 20 [2][3]
12.9 mg/L 20 [4]

15.2 mg/L 30 [4]

<1 mg/mL 22.8

Organic Solvents

Alcohols Miscible - [2]
Esters Miscible - [2]
Ethers Miscible - [2]
Ketones Miscible - [2]
Aromatic

Hydrocarbons Miscible ] 2l
Animal & Vegetable

Oils Miscible - [2]
Dichloromethane > 200 g/L 20

Isopropanol 50 - 100 g/L 20

Toluene 50 - 100 g/L 20

Hexane 50 - 100 g/L 20

Petroleum Ether

Practically Insoluble

- [2]

Kerosene

Practically Insoluble

- [2]

Usual Spray Oils

Practically Insoluble

- [2]

A study by Polatoglu et al. investigated the solubility of parathion in various water-organic

solvent mixtures and noted the following order of solubility in the pure organic solvents:

acetone > isopropyl alcohol > acetonitrile > ethanol > methanol.[4]
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Experimental Protocols for Solubility Determination

Standardized methods for determining the solubility of chemical substances in water are
provided by the Organization for Economic Co-operation and Development (OECD) Guidelines
for the Testing of Chemicals.[5][6][7] For a substance with low water solubility like parathion,
the Flask Method (OECD 105) is appropriate.[8]

Principle of the Flask Method

The flask method is designed for substances with a solubility of greater than 10-2 g/L.[8] The
principle involves dissolving the test substance in water at a temperature slightly above the test
temperature, followed by cooling to the test temperature under constant agitation until
equilibrium is reached. The concentration of the substance in the aqueous solution is then
determined by a suitable analytical method.

Apparatus and Reagents

o Glassware: Erlenmeyer flasks with stoppers, centrifuge tubes, filtration apparatus.
o Constant Temperature Bath: Capable of maintaining the desired temperature + 0.5°C.

¢ Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) with a suitable detector for quantification of parathion.

o Reagents: Distilled or deionized water, parathion (of known purity), and appropriate solvents
for extraction and analysis.

Test Procedure

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility of
parathion and the time required to reach equilibrium.

» Sample Preparation: A supersaturated solution of parathion in water is prepared by adding
an excess amount of the substance to a flask containing water.

» Equilibration: The flask is placed in a constant temperature bath and agitated for a sufficient
period (e.g., 24-48 hours) to ensure that equilibrium is reached.
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» Phase Separation: The solution is allowed to stand at the test temperature to allow for the
separation of undissolved parathion. Centrifugation or filtration may be used to remove solid
particles.

o Sample Analysis: An aliquot of the clear aqueous phase is carefully removed and the
concentration of parathion is determined using a validated analytical method (e.g., HPLC-
UV or GC-NPD/FPD).

o Data Reporting: The solubility is reported as the average of at least three independent
determinations, expressed in g/L or mg/L at the specified temperature.

Visualizations
Mechanism of Action: Acetylcholinesterase Inhibition

Parathion itself is not a potent cholinesterase inhibitor. In vivo, it is metabolically activated to its
oxygen analog, paraoxon, which is a powerful and irreversible inhibitor of the enzyme
acetylcholinesterase (AChE).[9][10] This inhibition leads to the accumulation of the
neurotransmitter acetylcholine in synaptic clefts, resulting in overstimulation of cholinergic
receptors and the characteristic signs of organophosphate poisoning.[10]
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Parathion's metabolic activation and inhibition of acetylcholinesterase.
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Experimental Workflow: Pesticide Residue Analysis
(QUECHhERS)

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for the analysis of pesticide residues, including parathion, in
various matrices.[11][12][13][14] The general workflow involves an extraction and partitioning
step followed by a dispersive solid-phase extraction (d-SPE) cleanup.

Extraction & Partitioning

1. Sample Weighing
(e.g., 10-15g homogenized sample)

2. Add Acetonitrile

(Extraction Solvent)

3. Add QUEChERS Salts
(e.g., MgSO4, NaCl, Citrate buffers)

4. Shake Vigorously & Centrifuge

Dispersive SPE (d-SPE) Cleanup

5. Transfer Aliquot of Supernatant

6. Add d-SPE Sorbents
(e.g., PSA, C18, GCB)

7. Shake & Centrifuge

8. Analysis
(GC-MS or LC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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